Cas no 26525-23-5 (N-1-(adamantan-1-yl)propylidenehydroxylamine)

• Product Name: N-1-(adamantan-1-yl)propylidenehydroxylamine
• CAS No: 26525-23-5
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• MDL: MFCD03106660
• CID: 5049676
• Update Time: 2025-05-21

N-1-(adamantan-1-yl)propylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-[1-(adamantan-1-yl)propylidene]hydroxylamine
• NE41180
• N-1-(adamantan-1-yl)propylidenehydroxylamine

• MDL： MFCD03106660
• Inchi： 1S/C13H21NO/c1-2-12(14-15)13-6-9-3-10(7-13)5-11(4-9)8-13/h9-11,15H,2-8H2,1H3/b14-12-
• InChI Key： LLFZJPRDIIBXIQ-OWBHPGMISA-N
• SMILES： O/N=C(/CC)\C12CC3CC(CC(C3)C1)C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• XLogP3: 3.3
• Topological Polar Surface Area: 32.6

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 332.3±9.0 °C at 760 mmHg
• Flash Point: 204.9±8.0 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

N-1-(adamantan-1-yl)propylidenehydroxylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-1-(adamantan-1-yl)propylidenehydroxylamine

Research Brief on N-1-(adamantan-1-yl)propylidenehydroxylamine (CAS: 26525-23-5): Recent Advances and Applications

N-1-(adamantan-1-yl)propylidenehydroxylamine (CAS: 26525-23-5) is a chemically modified hydroxylamine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile intermediate in the synthesis of novel bioactive compounds, particularly in the development of antiviral and neuroprotective agents. This research brief synthesizes the latest findings on this compound, highlighting its mechanisms of action, synthetic pathways, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-1-(adamantan-1-yl)propylidenehydroxylamine exhibits potent inhibitory effects against influenza A virus replication by targeting the viral M2 proton channel. The adamantane moiety, a well-known pharmacophore in antiviral drugs, enhances the compound's ability to penetrate lipid bilayers and disrupt viral uncoating. Molecular docking simulations revealed strong binding interactions with key residues in the M2 channel, suggesting its potential as a lead compound for next-generation anti-influenza therapeutics.

In the realm of neurodegenerative disease research, a team from the University of Cambridge reported in ACS Chemical Neuroscience that derivatives of 26525-23-5 show remarkable neuroprotective properties in models of Parkinson's disease. The compound's ability to chelate redox-active metals and scavenge reactive oxygen species positions it as a promising candidate for mitigating oxidative stress-induced neuronal damage. Structural-activity relationship (SAR) studies identified the hydroxylamine group as critical for these protective effects, while the adamantyl group contributes to improved blood-brain barrier permeability.

The synthetic accessibility of N-1-(adamantan-1-yl)propylidenehydroxylamine has been significantly improved through recent methodological advances. A 2024 Organic Letters publication described a novel one-pot synthesis route using adamantyl ketones and hydroxylamine derivatives under mild conditions, achieving yields of 85-90% with excellent purity. This streamlined synthesis enhances the compound's feasibility for large-scale production and further derivatization, opening new avenues for structure optimization and library development in medicinal chemistry programs.

Emerging applications in targeted drug delivery systems have also been reported. Researchers at MIT have developed pH-responsive nanoparticles incorporating 26525-23-5 as a tumor microenvironment-sensitive linker. The compound's unique chemical stability at physiological pH, coupled with its rapid cleavage under acidic conditions (characteristic of tumor tissues), enables precise payload release. This innovative approach demonstrates the compound's versatility beyond its direct pharmacological effects.

Despite these promising developments, challenges remain in the clinical translation of N-1-(adamantan-1-yl)propylidenehydroxylamine-based therapeutics. Current research efforts are focused on improving its metabolic stability and reducing potential off-target effects through rational drug design. The compound's unique chemical signature continues to inspire novel applications across multiple therapeutic areas, solidifying its position as a valuable scaffold in modern drug discovery pipelines.